Cas no 4442-88-0 (2-cyclohexyl-1-phenylethan-1-amine)

• Product Name: 2-cyclohexyl-1-phenylethan-1-amine
• CAS No: 4442-88-0
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 2713509
• PubChem ID: 10262312
• Update Time: 2024-11-06

2-cyclohexyl-1-phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, α-(cyclohexylmethyl)-
• SCHEMBL9009370
• BS-46771
• 2-cyclohexyl-1-phenylethan-1-amine
• E84843
• 4442-88-0
• 2-cyclohexyl-1-phenylethanamine
• 2-Cyclohexyl-1-phenyl-ethylamine
• CHEMBL22863
• EN300-145029
• BDBM50028648
• AKOS009215754

• Inchi： 1S/C14H21N/c15-14(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h2,5-6,9-10,12,14H,1,3-4,7-8,11,15H2
• InChI Key： HFLQIMOFFSZGIH-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=CC=1)CC1CCCCC1

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų